Cas no 842972-09-2 (5-Fluoro-3-methyl-1H-indole-2-carbaldehyde)

• Product Name: 5-Fluoro-3-methyl-1H-indole-2-carbaldehyde
• CAS No: 842972-09-2
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• MDL: MFCD06011083
• CID: 876067
• PubChem ID: 1132969
• Update Time: 2025-04-19

5-Fluoro-3-methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-methyl-1H-indole-2-carbaldehyde
• 842972-09-2
• AKOS000302911
• BS-25918
• CS-0208408
• 5-Fluoro-3-methyl-1H-indole-2-carbaldehyde, AldrichCPR
• DTXSID90360640
• SCHEMBL1337539
• FT-0714303
• MFCD06011083
• ALBB-013296
• G83758
• 1H-Indole-2-carboxaldehyde, 5-fluoro-3-methyl-
• DB-027978

• MDL： MFCD06011083
• Inchi： 1S/C10H8FNO/c1-6-8-4-7(11)2-3-9(8)12-10(6)5-13/h2-5,12H,1H3
• InChI Key： IOXCNOLBLABFGH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C)=C(C=O)N2

Computed Properties

• Exact Mass: 177.05900
• Monoisotopic Mass: 177.058992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86000
• LogP: 2.42790

5-Fluoro-3-methyl-1H-indole-2-carbaldehyde Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles